1-(2,6-Dichloro-4-hydroxyphenyl)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 1-(2,6-dichloro-4-hydroxyphenyl)-3H-indol-2-one
• InChI: InChI=1S/C14H9Cl2NO2/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(17)19/h1-4,6-7,18H,5H2
• InChI Key: QZGDFRBQDMINQA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2N(C1=O)C3=C(C=C(C=C3Cl)O)Cl
• Molecular Formula: C14H9Cl2NO2
• DSSTOX Substance ID: DTXSID50576745
• Molecular Weight: 294.1 g/mol
• CAS RN: 73328-71-9

Description

“1-(2,6-Dichloro-4-hydroxyphenyl)-1,3-dihydro-2H-indol-2-one” is also known as 2,6-Dichlorophenolindophenol (DCPIP, DCIP or DPIP). It is a chemical compound used as a redox dye. When oxidized, DCPIP is blue with a maximal absorption at 600 nm; when reduced, DCPIP is colorless.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. The intermediates for the synthesis of the derivatives were prepared by reaction of the related benzyltriphenylphosphonium halides with 2,6-dichloro-4-methoxybenzaldehyde.

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed in several studies. The structure of these compounds is believed to play a crucial role in their biological activity.

Chemical Reactions Analysis

DCPIP can be used to measure the rate of photosynthesis. It is part of the Hill reagents family. When exposed to light in a photosynthetic system, the dye is decolorized by chemical reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been reported. For example, 2-(2,6-Dichloro-4-hydroxyphenyl)acetic acid has a molecular weight of 221.03 g/mol.

Scientific Research Applications

Application in Cancer Research

Specific Scientific Field

The compound is used in the field of Cancer Research , specifically in the study of Breast Cancer .

Summary of the Application

In the search for new anti-breast cancer compounds, a series of diastereomeric aqua [1-(2,6-dichloro-4-hydroxyphenyl)-2-phenylethylenediamine]sulfatoplatinum(II) complexes were tested on the hormone-sensitive MXT-M-3.2 breast cancer of the mouse.

Methods of Application or Experimental Procedures

The experiment involved the simultaneous determination of tumor and uterine weights at the end of the experiment to gain insight into the mode of action. Studies on the [3H]thymidine incorporation into DNA of MDA-MB-231 breast cancer cells showed that all test compounds inhibit deoxyribonucleic acid synthesis.

Results or Outcomes

The three most effective test compounds threo-2-PtSO4 (2-phenyl-residue), threo-5-PtSO4 (2-(4-hydroxyphenyl)-residue), and threo-8-PtSO4 (2-(2-fluoro-4-hydroxyphenyl)-residue) seem to exert their anti-breast cancer effect by reducing the endogenous estrogen level via inhibition of estrogen biosynthesis. Moreover, threo-5-PtSO4 was moderately active on the hormone-insensitive MXT-M-3.2 (Ovex) breast cancer of the mouse.

Safety And Hazards

The safety and hazards associated with related compounds have been discussed in the literature. For example, DCPIP may serve as a pro-oxidant chemotherapeutic targeting human cancer cells.

Future Directions

Future research could focus on further elucidating the mechanisms of action of these compounds and exploring their potential therapeutic applications. For example, erythro-8-PtSO4 and erythro-9-PtSO4, which are related compounds, possess antitumor and estrogenic effects and are therefore of interest for the therapy of breast cancer.

Synthesis routes and methods

Procedure details

The 2-[(2,6-dichloro-4-methoxyphenyl)amino]phenylacetic acid (0.1 mol) from example 22 was added in portions to a melt of 200 g of pyridine hydrochloride (1.75 mol) at 170° C. The mixture was heated at 180° C. for 3 h and poured onto 2000 ml of ice water while hot. The precipitated product was filtered off, washed with water, and dissolved in 1000 ml of ethyl acetate. The organic phase was washed with 200 ml of 1N HCl in water (2×100 ml) and evaporated to give N-(2,6-dichloro-4-hydroxyphenyl) oxindole. To a solution of 8 g of N-(2,6-dichloro-4-hydroxyphenyl)-oxindole in 200 ml of n-butanol were added 7 g of NaOH and 1 g of KOH, and the reaction mixture was refluxed for 24 h and evaporated in vacuo. The residue was dissolved in 700 ml of water and the aqueous solution was extracted with ether (2×200 ml), cooled to 0° C., and acidified with concentrated HCl. The precipitate was taken up in 300 ml of ether. The organic phase was washed with 30 ml of water, 0.5N NaHCO3 (5×80 ml), and 80 ml of 2N KHCO3 solution. The combined NaHCO3 extracts were cooled to 0° C. and acidified with 2N HCl, and the precipitate was dissolved in 200 ml of ether. The organic layer was washed with 30 ml of water and evaporated to yield 2-[(2,6-dichloro-4-hydroxyphenyl)amino]phenylacetic acid.

Citations

Occurrence of diclofenac and selected metabolites in sewage effluents

D Stülten, S Zühlke, M Lamshöft, M Spiteller - Science of the Total …, 2008 - Elsevier

Many pharmaceuticals along with their metabolites have been detected in environmental water samples in the recent decades. The analgesic diclofenac is widely used and thus enters …

Number of citations: 254 www.sciencedirect.com

Occurrence and removal of transformation products of PPCPs and illicit drugs in wastewaters: a review

EN Evgenidou, IK Konstantinou… - Science of the Total …, 2015 - Elsevier

Pharmaceuticals and personal care products (PPCPs) along with illicit drugs (IDs) are newly recognized classes of environmental pollutants and are receiving considerable attention …

Number of citations: 634 www.sciencedirect.com